Cas no 1804731-84-7 (3-(Difluoromethyl)-4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Difluoromethyl)-4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1804731-84-7
• MF: C₈H₅F₅INO₂
• MW: 369.027292013168
• CID: 4835405
• Update Time: 2025-06-13

3-(Difluoromethyl)-4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F5INO2/c1-16-3-2-15-7(17-8(11,12)13)4(5(3)14)6(9)10/h2,6H,1H3
• InChI Key： QLUQOIPPPOSBTF-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1C(F)F)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 3.6
• Topological Polar Surface Area: 31.4

Additional information on 3-(Difluoromethyl)-4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine

Introduction to 3-(Difluoromethyl)-4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1804731-84-7) and Its Emerging Applications in Chemical Biology

3-(Difluoromethyl)-4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine, identified by the CAS number 1804731-84-7, is a highly functionalized heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. This compound belongs to the pyridine family, a class of molecules widely recognized for their diverse pharmacological properties and biological activities. The structural features of this compound, particularly its trifluoromethyl, difluoromethyl, and iodo substituents, contribute to its unique chemical properties and make it a valuable scaffold for developing novel therapeutic agents.

The trifluoromethoxy and difluoromethyl groups are key structural motifs that enhance the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for further derivatization and optimization. These groups are frequently employed in medicinal chemistry to improve pharmacokinetic profiles, including bioavailability and target binding affinity. Additionally, the presence of an iodo substituent at the 4-position provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in the synthesis of complex organic molecules.

The methoxy group at the 5-position adds another layer of functionality, influencing both the electronic properties of the pyridine ring and its interaction with biological targets. The combination of these substituents makes 3-(Difluoromethyl)-4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine a versatile building block for exploring new chemical space in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have suggested that derivatives of this scaffold may exhibit potent activity against various targets, including kinases, transcription factors, and enzymes involved in metabolic pathways. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity to certain protein targets by modulating hydrophobic interactions and electronic distribution.

In addition to its potential as a drug candidate, 3-(Difluoromethyl)-4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine has found applications in synthetic chemistry as a precursor for more complex molecules. Its unique structural features allow for diverse chemical transformations, making it a valuable reagent in the development of novel heterocyclic compounds. Researchers have leveraged its reactivity to synthesize analogs with improved pharmacological properties, further demonstrating its utility in medicinal chemistry.

The growing interest in fluorinated compounds stems from their ability to influence both physical properties (such as solubility and metabolic stability) and biological activity (such as binding affinity and selectivity). The presence of multiple fluorine atoms in 3-(Difluoromethyl)-4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine enhances its lipophilicity while maintaining metabolic stability, making it an ideal candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of fluorinated pyridines in developing next-generation therapeutics. For instance, fluorinated pyridines have been shown to improve the efficacy of antiviral and anticancer agents by enhancing their interaction with biological targets. The structural features of 3-(Difluoromethyl)-4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine align well with these trends, making it a promising candidate for future research.

The synthesis of this compound typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. Key steps include halogenation at the 4-position, introduction of methoxy groups at the 5-position, and finally incorporation of trifluoromethyl and difluoromethyl groups. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, play a crucial role in achieving high yields and purity.

The growing body of literature on fluorinated pyridines underscores their potential as pharmacophores in drug discovery. Researchers are increasingly exploring derivatives of this scaffold to develop novel therapeutics with improved efficacy and selectivity. The unique combination of substituents in 3-(Difluoromethyl)-4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine makes it a valuable asset in these efforts.

As computational methods continue to advance, virtual screening techniques are being employed to identify promising derivatives of this compound. These methods allow researchers to rapidly evaluate large libraries of compounds based on their predicted biological activity. The integration of experimental data with computational predictions provides a powerful approach for accelerating drug discovery pipelines.

The versatility of 3-(Difluoromethyl)-4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine extends beyond its applications in drug development. It serves as a valuable tool for studying fundamental aspects of molecular recognition and interactions. By modifying its structural features, researchers can gain insights into how different substituents influence binding affinity and selectivity at biological targets.

In conclusion,3-(Difluoromethyl)-4-iodo-5-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1804731-84-7) is a multifunctional compound with significant potential in chemical biology and drug discovery. Its unique structural features make it an ideal candidate for developing novel therapeutics with improved pharmacological properties. As research continues to uncover new applications for this compound, trifluoromethoxy, difluoromethyl, and iodo substituted pyridines are likely to play an increasingly important role in future drug development efforts.